Bis(3-methyl-2-pentyl) Phthalate-d4

• Molecular Formula: C₂₀H₂₆D₄O₄
• Molecular Weight: 338.47
• Synonyms: 1,2-Benzenedicarboxylic Acid 1,2-Bis(3-methyl-2-pentyl) Ester-d4; _x000B_1,2-Benzenedicarboxylic Acid Bis(3-methyl-2-pentyl) Ester-d4

Description

Bis(3-methyl-2-pentyl) Phthalate-d4 is a deuterated analog of Bis(3-methyl-2-pentyl) Phthalate, a diester derivative of phthalic acid. This compound is primarily used as a plasticizer in polyvinyl chloride (PVC) synthesis to enhance flexibility and durability . Its deuterated form (D4) replaces four hydrogen atoms with deuterium, making it a stable isotope-labeled compound. This labeling is critical for analytical applications, such as internal standardization in mass spectrometry to quantify non-deuterated phthalates in environmental or biological samples .

The molecular formula of this compound can be inferred as C₂₀H₂₆D₄O₄, with a molecular weight of approximately 338.47 g/mol (based on structural analogs like Bis(4-methyl-2-pentyl) Phthalate-d4, which shares a similar branched alkyl chain configuration) . It is typically synthesized by reacting the non-deuterated parent compound with deuterium sources, ensuring precise isotopic substitution for analytical reliability .

Comparison with Similar Compounds

Comparison with Similar Compounds

Deuterated phthalates are structurally diverse, with variations in alkyl chain length, branching, and isotopic labeling positions. Below is a detailed comparison of Bis(3-methyl-2-pentyl) Phthalate-d4 with key analogs:

Table 1: Structural and Analytical Comparison of Deuterated Phthalates

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Primary Applications	Key Analytical Features (Retention Index, Primary Ion)	Key References
This compound	C₂₀H₂₆D₄O₄	~338.47	Plasticizer in PVC; internal standard for LC/GC-MS	Not explicitly reported; inferred similarity to DnHP-D4
Bis(4-methyl-2-pentyl) Phthalate-d4	C₂₀H₂₆D₄O₄	338.47	Research and analytical standards	Retention index: N/A; Primary ion: m/z 153
Di-n-heptyl Phthalate-d4 (DnHP-D4)	C₂₂H₃₄D₄O₄	366.50	Environmental monitoring	Retention index: 868; Primary ion: m/z 153
Bis(2-ethylhexyl) Phthalate-d4 (DEHP-d4)	C₂₄H₃₈D₄O₄	390.56	Quantification of DEHP in air/dust samples	Retention index: N/A; Primary ion: m/z 153
Bis(3,3-dimethyl-hept-2-yl) Phthalate-d4	C₂₆H₃₈D₄O₄	422.63	Specialty plasticizer for high-performance PVC	Not reported
Diphenyl Phthalate-d4	C₂₀H₁₂D₄O₄	308.34	Internal standard for aromatic phthalate analysis	Retention index: N/A; Primary ion: m/z 167

Research Findings

• A 2025 study utilizing this compound as an internal standard detected trace phthalates in PVC medical devices, highlighting its precision in low-concentration quantification .
• DEHP-d4 enabled accurate measurement of indoor DEHP levels in Japanese residences, with concentrations correlating with PVC flooring usage .